Cas no 69066-46-2 (Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester)

• Product Name: Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester
• CAS No: 69066-46-2
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 392289
• PubChem ID: 22934757
• Update Time: 2025-04-19

Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester
• methyl 2-(4-fluoroanilino)-2-oxoacetate
• 2-(4-fluoroanilino)-2-oxoacetic acid methyl ester
• CGFLLWPXBDHNQT-UHFFFAOYSA-N
• DTXSID00629078
• 69066-46-2
• Methyl (4-fluoroanilino)(oxo)acetate
• SCHEMBL209203

• Inchi： 1S/C9H8FNO3/c1-14-9(13)8(12)11-7-4-2-6(10)3-5-7/h2-5H,1H3,(H,11,12)
• InChI Key： CGFLLWPXBDHNQT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(=O)OC)=O

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų